6-[(3-Methylphenyl)sulfanyl]-3-pyridinylamine

• Molecular Formula: C12H12N2S
• Molecular Weight: 216.3 g/mol
• IUPAC Name: 6-(3-methylphenyl)sulfanylpyridin-3-amine
• InChI: InChI=1S/C12H12N2S/c1-9-3-2-4-11(7-9)15-12-6-5-10(13)8-14-12/h2-8H,13H2,1H3
• InChI Key: FWSLGNZMORFYQP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)SC2=NC=C(C=C2)N

Description

6-[(3-Methylphenyl)sulfanyl]-3-pyridinylamine, also known as MPTP, is a chemical compound that has been widely used in scientific research for its unique properties. This compound has been studied extensively for its potential applications in the treatment of various diseases and disorders.

Mechanism of Action

6-[(3-Methylphenyl)sulfanyl]-3-pyridinylamine is converted to a toxic metabolite, MPP+, by the enzyme monoamine oxidase-B (MAO-B) in the brain. MPP+ then enters dopaminergic neurons via the dopamine transporter and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to mitochondrial dysfunction and cell death.
Biochemical and Physiological Effects:
6-[(3-Methylphenyl)sulfanyl]-3-pyridinylamine-induced neurotoxicity results in a range of biochemical and physiological effects, including the loss of dopaminergic neurons, decreased dopamine levels, and motor deficits. These effects are similar to those observed in Parkinson's disease patients.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[(3-Methylphenyl)sulfanyl]-3-pyridinylamine in lab experiments include its ability to selectively destroy dopaminergic neurons, its ability to induce Parkinson's disease-like symptoms in animal models, and its well-established mechanism of action. However, the limitations of using 6-[(3-Methylphenyl)sulfanyl]-3-pyridinylamine include its toxicity, which can lead to the death of experimental animals, and its potential to cause Parkinson's disease-like symptoms in researchers who handle it.

Future Directions

Future research on 6-[(3-Methylphenyl)sulfanyl]-3-pyridinylamine should focus on developing safer and more effective treatments for Parkinson's disease, as well as identifying new applications for this compound in other areas of medicine. Additionally, research should focus on developing new animal models for Parkinson's disease that more accurately reflect the pathology of the disease in humans.

Synthesis Methods

The synthesis of 6-[(3-Methylphenyl)sulfanyl]-3-pyridinylamine involves several steps, which include the reaction of 3-methylthiophene with chloroacetyl chloride to form 3-(chloroacetyl)thiophene. This intermediate is then reacted with 3-aminopyridine in the presence of a base to yield 6-[(3-Methylphenyl)sulfanyl]-3-pyridinylamine.

Scientific Research Applications

6-[(3-Methylphenyl)sulfanyl]-3-pyridinylamine has been used extensively in scientific research for its potential applications in the treatment of Parkinson's disease. This compound has been shown to selectively destroy dopaminergic neurons in the substantia nigra, which is a characteristic feature of Parkinson's disease.